molecular formula C9H6F2O2 B8680687 4,7-Difluoro-2-hydroxymethylbenzofuran

4,7-Difluoro-2-hydroxymethylbenzofuran

Cat. No. B8680687
M. Wt: 184.14 g/mol
InChI Key: RFXXQWDLVXNHBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,7-Difluoro-2-hydroxymethylbenzofuran is a useful research compound. Its molecular formula is C9H6F2O2 and its molecular weight is 184.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,7-Difluoro-2-hydroxymethylbenzofuran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,7-Difluoro-2-hydroxymethylbenzofuran including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4,7-Difluoro-2-hydroxymethylbenzofuran

Molecular Formula

C9H6F2O2

Molecular Weight

184.14 g/mol

IUPAC Name

(4,7-difluoro-1-benzofuran-2-yl)methanol

InChI

InChI=1S/C9H6F2O2/c10-7-1-2-8(11)9-6(7)3-5(4-12)13-9/h1-3,12H,4H2

InChI Key

RFXXQWDLVXNHBF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1F)C=C(O2)CO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

252 mg of 2-acetoxymethyl-4,7-difluorobenzofuran was dissolved in 5 ml of methanol and 455 mg of potassium carbonate was added to the solution at room temperature. The resulting mixture was stirred at the same temperature for 2 hours, followed by the addition of ethyl acetate thereto. The organic layer was washed with brine, dried over anhydrous magnesium sulfate, and evaporated. The resulting residue was subjected to silica gel chromatography (developer: 5% ethyl acetate/n-hexane) to give 161 mg of the title compound as a colorless oil.
Name
2-acetoxymethyl-4,7-difluorobenzofuran
Quantity
252 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
455 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.